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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Citreoviridin-13C23, a uniformly carbon-

13 labeled isotopologue of the mycotoxin Citreoviridin. This document is intended for

researchers, scientists, and drug development professionals, offering comprehensive data on

its properties, mechanism of action, and relevant experimental protocols.

Core Data Presentation
The following table summarizes the key quantitative data for Citreoviridin and its 13C-labeled

counterpart.

Property Citreoviridin Citreoviridin-13C23 Data Source

CAS Number 25425-12-1
25425-12-1 (for the

unlabeled compound)

PubChem[1], Cayman

Chemical[2]

Molecular Formula C₂₃H₃₀O₆ ¹³C₂₃H₃₀O₆ PubChem[1]

Molecular Weight 402.48 g/mol 425.49 g/mol
LKT Labs[3],

Calculated

Note: The molecular weight of Citreoviridin-13C23 is calculated based on the atomic masses

of Carbon-13 (13.00335 u), Hydrogen-1 (~1.008 u), and Oxygen-16 (~15.995 u).
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Mechanism of Action: Inhibition of Mitochondrial
ATP Synthase
Citreoviridin is a potent and specific inhibitor of the mitochondrial F1F0-ATP synthase (also

known as Complex V). Its primary mechanism of action involves binding to the β subunit of the

F1 particle of the ATP synthase complex. This binding event disrupts the catalytic cycle of ATP

synthesis and hydrolysis.

Interestingly, studies have shown that Citreoviridin acts as an uncompetitive inhibitor of ATP

hydrolysis. This suggests that it binds to the enzyme-substrate complex, preventing the release

of the product. The inhibition of ATP synthase leads to a disruption of cellular energy

metabolism, which is the basis for its toxic effects.

Below is a diagram illustrating the signaling pathway of Citreoviridin's inhibitory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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